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Compound of Interest

Compound Name: 1,4-Difluoro-2,3-dimethylbenzene

Cat. No.: B159839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 1,4-Difluoro-2,3-dimethylbenzene. The information is curated for researchers,

scientists, and professionals in drug development who may utilize this compound in synthesis

and other applications. This document presents quantitative data in a structured format, details

relevant experimental methodologies, and includes a logical workflow for its characterization.

Core Physicochemical Data
1,4-Difluoro-2,3-dimethylbenzene is a fluorinated aromatic compound with the chemical

formula C₈H₈F₂.[1] Its structure consists of a benzene ring substituted with two fluorine atoms

at positions 1 and 4, and two methyl groups at positions 2 and 3.[2] This substitution pattern

imparts specific electronic and steric properties that are of interest in the synthesis of bioactive

molecules for pharmaceutical and agrochemical applications.[2]

The key physicochemical properties of 1,4-Difluoro-2,3-dimethylbenzene are summarized in

the table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₈H₈F₂ [1]

Molecular Weight 142.15 g/mol [1]

Physical Form Liquid (at room temperature)

Boiling Point 155 °C (at 760 mmHg)

Melting Point
Not readily available (liquid at

room temperature)

Density 1.09 g/cm³

Refractive Index 1.4680

Flash Point 36 °C (97 °F)

Solubility
Poorly soluble in water; soluble

in organic solvents.[3]

CAS Number 1736-90-9 [1]

Experimental Protocols
Detailed methodologies for the determination of the key physicochemical properties of 1,4-
Difluoro-2,3-dimethylbenzene are provided below. These protocols are based on standard

laboratory practices for the characterization of liquid organic compounds.

Determination of Boiling Point
The boiling point of 1,4-Difluoro-2,3-dimethylbenzene can be determined using the Thiele

tube method.

Apparatus:

Thiele tube

Thermometer (0-200 °C range)

Small test tube (fusion tube)
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Capillary tube (sealed at one end)

Heating mantle or Bunsen burner

Stand and clamp

Heat transfer fluid (e.g., mineral oil)

Procedure:

Fill the Thiele tube with the heat transfer fluid to a level just above the side arm.

Place a small amount (approximately 0.5 mL) of 1,4-Difluoro-2,3-dimethylbenzene into the

small test tube.

Place the capillary tube, with its sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Suspend the thermometer and test tube assembly in the Thiele tube, making sure the heat

transfer fluid surrounds the sample but does not enter the test tube.

Gently heat the side arm of the Thiele tube.

Observe the capillary tube. As the temperature rises, air will slowly be expelled from the

capillary.

The boiling point is the temperature at which a rapid and continuous stream of bubbles

emerges from the open end of the capillary tube. Record this temperature.

Determination of Density
The density of 1,4-Difluoro-2,3-dimethylbenzene can be determined using a pycnometer or

by measuring the mass of a known volume.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume (e.g., 10 mL)
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Analytical balance

Thermometer

Water bath

Procedure:

Clean and dry the pycnometer thoroughly.

Weigh the empty, dry pycnometer on an analytical balance and record its mass (m₁).

Fill the pycnometer with 1,4-Difluoro-2,3-dimethylbenzene, ensuring there are no air

bubbles. Place the stopper and wipe away any excess liquid.

Place the filled pycnometer in a water bath set to a specific temperature (e.g., 20 °C) to allow

it to equilibrate.

Remove the pycnometer from the water bath, dry the outside, and weigh it. Record the mass

(m₂).

The mass of the liquid is m₂ - m₁.

The density (ρ) is calculated by dividing the mass of the liquid by the known volume (V) of

the pycnometer: ρ = (m₂ - m₁) / V.

Determination of Refractive Index
The refractive index of 1,4-Difluoro-2,3-dimethylbenzene can be measured using an Abbe

refractometer.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper
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Soft tissue paper

Standard calibration liquid (e.g., distilled water)

Solvent for cleaning (e.g., ethanol or acetone)

Procedure:

Calibrate the Abbe refractometer using a standard liquid with a known refractive index at a

specific temperature.

Ensure the prism surfaces of the refractometer are clean and dry.

Using a dropper, place a few drops of 1,4-Difluoro-2,3-dimethylbenzene onto the surface

of the measuring prism.

Close the prisms and allow the sample to spread evenly.

Circulate water from the constant temperature bath through the refractometer to maintain a

constant temperature (e.g., 20 °C).

Look through the eyepiece and adjust the control to bring the dividing line between the light

and dark fields into sharp focus at the center of the crosshairs.

Read the refractive index value from the scale.

Determination of Solubility
A qualitative assessment of the solubility of 1,4-Difluoro-2,3-dimethylbenzene in various

solvents can be performed through simple mixing.

Apparatus:

Test tubes and rack

Graduated pipettes or droppers

Vortex mixer (optional)
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A selection of solvents (e.g., water, ethanol, diethyl ether, acetone, toluene)

Procedure:

Place approximately 1 mL of the chosen solvent into a clean, dry test tube.

Add a few drops (approximately 0.1 mL) of 1,4-Difluoro-2,3-dimethylbenzene to the

solvent.

Gently shake or vortex the test tube for about 30 seconds.

Observe the mixture. If the liquid forms a single, clear phase, it is considered soluble. If the

mixture is cloudy, forms separate layers, or contains undissolved droplets, it is considered

insoluble or poorly soluble.

Repeat the process for each of the selected solvents.

Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a logical workflow for the physicochemical characterization of

an unknown liquid sample, using 1,4-Difluoro-2,3-dimethylbenzene as an example.
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Caption: Physicochemical characterization workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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